![molecular formula C18H16FN3OS B2770288 N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide CAS No. 1171708-75-0](/img/structure/B2770288.png)
N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide
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Description
N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C18H16FN3OS and its molecular weight is 341.4. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research has demonstrated the anticancer potential of derivatives of N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide. Compounds related to this chemical structure have shown promising cytotoxicity against various human cancer cell lines, including lung adenocarcinoma, by inhibiting tubulin polymerization and inducing apoptotic cell death (Kamal et al., 2014). Another study highlights the synthesis of novel fluoro-substituted compounds with significant anti-lung cancer activity, further underscoring the therapeutic potential of these molecules in cancer treatment (Hammam et al., 2005).
Antimicrobial Activity
Compounds structurally similar to this compound have also been evaluated for their antimicrobial properties. A study by Anuse et al. (2019) synthesized and assessed derivatives for their antimicrobial activity, showing good to moderate effectiveness against selected bacterial and fungal strains, including Methicillin-resistant Staphylococcus aureus (MRSA) (Anuse et al., 2019).
Enzyme Inhibition
Additionally, derivatives have been identified as potent inhibitors of Mycobacterium tuberculosis GyrB, a key enzyme involved in bacterial DNA replication. This suggests their potential application in developing new antituberculosis drugs (Jeankumar et al., 2013).
Adsorption and Removal of Heavy Metals
Research into the use of related compounds for environmental applications has also been explored. For instance, a study focused on the synthesis of novel magnetic nanoadsorbents for the removal of Zn2+ and Cd2+ ions from industrial wastes, highlighting the versatility of these compounds beyond pharmaceutical applications (Zargoosh et al., 2015).
Properties
IUPAC Name |
N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3OS/c19-14-6-7-15-16(9-14)24-18(21-15)22(17(23)13-4-1-5-13)11-12-3-2-8-20-10-12/h2-3,6-10,13H,1,4-5,11H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNOPCJZTUJUJMR-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(S3)C=C(C=C4)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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